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Compound of Interest

1,3-Dibromo-2-
Compound Name:
(bromomethyl)benzene

Cat. No.: B1367477

An In-Depth Technical Guide to the Safe Handling and Storage of 1,3-Dibromo-2-
(bromomethyl)benzene

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and storage requirements for 1,3-Dibromo-2-(bromomethyl)benzene (CAS No:
93701-32-7). Designed for researchers, chemists, and drug development professionals, this
document synthesizes critical safety data with practical, field-proven insights to ensure the safe
and effective use of this highly reactive compound in a laboratory setting.

Compound Identification and Physicochemical
Properties

1,3-Dibromo-2-(bromomethyl)benzene is an aromatic organic compound characterized by a
benzene ring substituted with three bromine atoms, one of which is part of a methyl group.[1]
This structure, particularly the bromomethyl (benzyl bromide) moiety, renders the compound
highly reactive and useful in organic synthesis, but also necessitates stringent safety
measures.[1] Its primary applications are as a synthetic intermediate in the creation of more
complex molecules in fields like materials science and pharmaceutical development.[1]

Table 1: Chemical and Physical Properties of 1,3-Dibromo-2-(bromomethyl)benzene
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Property Value Source(s)

CAS Number 93701-32-7 [1][2][3]

Molecular Formula C7HsBrs [1][3]

Molecular Weight 328.83 g/mol [11[3]

Appearance Colorless to pale yellow solid [1]
2,6-Dibromobenzyl bromide;

Synonyms Benzene, 1,3-dibromo-2- [1]

(bromomethyl)-

Hazard Analysis: A Mechanistic Perspective

The hazardous nature of 1,3-Dibromo-2-(bromomethyl)benzene stems directly from its

chemical structure. The presence of multiple bromine atoms makes it a potent alkylating agent

and a corrosive substance. Understanding its hazard classification is fundamental to

implementing effective safety controls.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.[4]

Table 2: GHS Hazard Classification for 1,3-Dibromo-2-(bromomethyl)benzene
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Hazard Hazard ] Signal
Category Pictogram Source(s)
Class Statement Word
H314:
Skin Causes
Corrosion / 1B severe skin Corrosion Danger [315]
Irritation burns and
eye damage
. H318:
Serious Eye
Causes )
Damage / 1 ) Corrosion Danger [315]
o serious eye
Eye Irritation
damage
) H290: May
Corrosive to } ]
be corrosive Corrosion Danger [31[5]
Metals
to metals

o Causality of Corrosivity (H314 & H318): The primary danger of this compound is its ability to
cause severe skin burns and eye damage.[3][5] This is attributed to the reactive benzyl
bromide group. Upon contact with moisture, such as that present on skin or in the eyes, the
compound can hydrolyze to form hydrobromic acid (HBr), a strong, corrosive acid.
Furthermore, as an alkylating agent, it can react directly with biological macromolecules
(proteins, nucleic acids), leading to cell damage and destruction. This dual mechanism of
action necessitates immediate and thorough decontamination upon any exposure.

o Corrosivity to Metals (H290): The potential to form HBr upon contact with moisture also
explains its corrosivity to many metals.[3][5] This is a critical consideration for storage and
the selection of appropriate laboratory equipment (e.g., spatulas).

Proactive Risk Mitigation: Personal Protective
Equipment (PPE)

A robust PPE strategy is the most critical barrier between the researcher and chemical
exposure. The selection of PPE must directly address the identified hazards of corrosivity and
potential respiratory irritation.[6]
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Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves provide adequate
protection for incidental contact, but for extended handling or in the event of a spill, heavier-
duty gloves such as butyl or neoprene rubber are recommended.[6] Gloves must be
inspected for tears or pinholes before each use.[6]

Eye and Face Protection: Given the severe risk of eye damage, standard safety glasses are
insufficient.[5] Chemical splash goggles that form a seal around the eyes are required.[6]
When there is any risk of splashing, a full-face shield must be worn in addition to the

goggles.[6]

Body Protection: A flame-resistant lab coat, fully buttoned, should be worn over personal
clothing.[6] This protects against splashes and prevents contamination of street clothes.

Respiratory Protection: All handling of solid 1,3-Dibromo-2-(bromomethyl)benzene that
could generate dust, as well as all transfers, must be conducted within a certified chemical
fume hood to minimize inhalation exposure.[6] If engineering controls are not available or are
insufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[6]

Footwear: Closed-toe shoes, preferably made of a chemical-resistant material, are required
at all times in the laboratory.[6]
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Caption: PPE selection workflow for handling the compound.
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Standard Operating Protocol for Safe Handling

Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.[6]

Protocol: Weighing and Transfer of Solid 1,3-Dibromo-2-(bromomethyl)benzene

Preparation: Before retrieving the chemical from storage, ensure all required PPE is correctly
worn. Verify that the chemical fume hood has a current certification and is functioning
properly (check airflow monitor).[6]

Work Area Setup: Designate a specific area within the fume hood for the handling procedure.
Place a disposable, absorbent bench liner on the work surface to contain any minor spills.

Transfer: Retrieve the chemical container from its secondary containment in the storage
location. Place it in the fume hood.

Weighing: To avoid generating dust, do not weigh the chemical directly on an analytical
balance outside the fume hood. Instead, use a tared, sealed container (e.g., a vial with a
cap). Transfer the approximate amount of solid into the vial inside the fume hood using a
clean spatula. Seal the vial.

Cleaning: Carefully decontaminate the spatula and any other tools used. Wipe down the
work surface within the fume hood.

Transport: Transport the sealed vial to its destination within the lab in a secondary container.

Post-Handling: After the procedure is complete, thoroughly clean the work area.[6] Remove
gloves and lab coat according to proper procedure, and immediately wash hands and any
exposed skin with soap and water.[6]

Chemical Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

reactions.

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6] The storage area should be designated for corrosive materials and be locked to restrict

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_3_Dibromo_2_4_bromophenoxy_benzene_A_Comprehensive_Guide.pdf
https://www.benchchem.com/product/b1367477?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_3_Dibromo_2_4_bromophenoxy_benzene_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_3_Dibromo_2_4_bromophenoxy_benzene_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_3_Dibromo_2_4_bromophenoxy_benzene_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_1_3_Dibromo_2_4_bromophenoxy_benzene_A_Comprehensive_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

access.[5][7] The compound may be sensitive to light and moisture, so storage in an opaque
container away from water sources is advisable.[8]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, bases, alcohols,
and amines.[6][8] The reactivity of the benzyl bromide group can lead to vigorous or violent
reactions with these substances.

Emergency Procedures: A Validated Response
System

In the event of an exposure or spill, a rapid and correct response is critical to minimizing harm.

[6]

First Aid Measures

Immediate medical attention is required for all routes of exposure.[5]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids to ensure complete irrigation.[5][6] Remove
contact lenses if present and easy to do.[5] Seek immediate medical attention from an
ophthalmologist.

o Skin Contact: Immediately remove all contaminated clothing and shoes.[5] Wash the affected
area with plenty of soap and water for at least 15 minutes.[6] Seek immediate medical
attention if irritation develops or persists.[6]

 Inhalation: Move the exposed individual to fresh air and keep them in a position comfortable
for breathing.[5] If the person is not breathing, provide artificial respiration. If breathing is
difficult, administer oxygen.[6] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person.[6] Seek immediate medical
attention.[5]

Spill Response Protocol
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Evacuation and Control: Evacuate all non-essential personnel from the immediate area. If
the spill is large or ventilation is poor, evacuate the entire lab. Control the source of the leak

if it is safe to do so.

Containment: For a small solid spill, carefully sweep up the material without creating dust
and place it into a designated, labeled hazardous waste container.[5][9] Do not add water to

the spill area, as this could generate corrosive HBr.

Decontamination: Once the bulk material is removed, decontaminate the area using a
suitable method. Consult your institution's safety office for appropriate decontamination

solutions.

Waste Disposal: All materials used for cleanup (absorbent pads, contaminated PPE, etc.)
must be disposed of as hazardous waste.[6]
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Caption: Decision workflow for spill response.
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Waste Disposal

All waste containing 1,3-Dibromo-2-(bromomethyl)benzene, including empty containers,
contaminated PPE, and cleanup materials, must be treated as hazardous waste.[6]

o Waste Collection: Collect solid waste in a designated, labeled, and sealed hazardous waste
container.[6] Liquid waste should be collected in a separate, compatible, and clearly labeled
container.[6]

o Disposal: Disposal must be carried out through a licensed and approved waste disposal
company.[6] Adhere strictly to all local, state, and federal regulations for hazardous waste
disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1367477#1-3-dibromo-2-bromomethyl-benzene-
handling-and-storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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